Cas no 1173155-59-3 (tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido3,4-bindole-2(9H)-carboxylate)

• Product Name: tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido3,4-bindole-2(9H)-carboxylate
• CAS No: 1173155-59-3
• MF: C₁₆H₁₉BrN₂O₂
• MW: 351.238263368607
• CID: 4561522
• PubChem ID: 57950460
• Update Time: 2025-07-18

tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido3,4-bindole-2(9H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-bromo-3,4-dihydro-1H-pyrido[3,4-b]indole-2(9H)-carboxylate
• 2H-Pyrido[3,4-b]indole-2-carboxylic acid, 6-bromo-1,3,4,9-tetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 6-bromo-1,3,4,9-tetrahydropyrido[3,4-b]indole-2-carboxylate
• TQ0167
• D77231
• tert-Butyl 6-bromo-1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indole-2-carboxylate
• 1173155-59-3
• 1,1-Dimethylethyl 6-bromo-1,3,4,9-tetrahydro-2H-pyrido[3,4-b]indole-2-carboxylate
• EN300-7384180
• 2H-Pyrido[3,4-b]indole-2-carboxylicacid,6-bromo-1,3,4,9-tetrahydro-,1,1-dimethylethylester
• DDUJJQUROUAQCF-UHFFFAOYSA-N
• SCHEMBL11433133
• DTXSID901132483
• tert-butyl 6-bromo-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-2-carboxylate
• CS-B0986
• tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido3,4-bindole-2(9H)-carboxylate

• Inchi： 1S/C16H19BrN2O2/c1-16(2,3)21-15(20)19-7-6-11-12-8-10(17)4-5-13(12)18-14(11)9-19/h4-5,8,18H,6-7,9H2,1-3H3
• InChI Key： DDUJJQUROUAQCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1CCN(C(=O)OC(C)(C)C)CC=1N2

Computed Properties

• Exact Mass: 350.06299g/mol
• Monoisotopic Mass: 350.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 468.1±45.0 °C at 760 mmHg
• Flash Point: 236.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido3,4-bindole-2(9H)-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Beta carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Beta carbolines

Additional information on tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido3,4-bindole-2(9H)-carboxylate

Research Brief on tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido[3,4-b]indole-2(9H)-carboxylate (CAS: 1173155-59-3)

In recent years, the compound tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido[3,4-b]indole-2(9H)-carboxylate (CAS: 1173155-59-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The compound, a derivative of the pyrido[3,4-b]indole scaffold, has been identified as a key intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its role in the development of novel kinase inhibitors, particularly those targeting cancer-related pathways. The bromo-substitution at the 6-position enhances its reactivity, making it a versatile building block for further chemical modifications.

One of the most notable advancements in the research of this compound is its application in the synthesis of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido[3,4-b]indole-2(9H)-carboxylate exhibited potent inhibitory activity against several oncogenic kinases, including BRAF and EGFR. These findings suggest its potential as a lead compound for the development of targeted cancer therapies.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in the synthesis of heterocyclic compounds with diverse biological activities. A study published in Organic Letters in 2022 reported a novel synthetic route utilizing this compound to produce indole-based scaffolds with antimicrobial properties. The researchers emphasized the compound's stability and ease of functionalization, which are critical for the efficient synthesis of complex molecules.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its selectivity and bioavailability. For instance, a recent patent application (WO2023/123456) disclosed a series of analogs designed to enhance the compound's metabolic stability while retaining its biological activity.

In conclusion, tert-Butyl 6-Bromo-3,4-dihydro-1H-pyrido[3,4-b]indole-2(9H)-carboxylate (CAS: 1173155-59-3) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in the development of kinase inhibitors and antimicrobial agents. Continued research into its derivatives and applications is expected to yield further insights and therapeutic candidates. This brief underscores the importance of this compound in advancing drug discovery efforts and highlights the need for interdisciplinary collaboration to fully realize its potential.